Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-2-(hydroxymethyl)-17-methyl-, (5alpha,6alpha)-
Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-2-(hydroxymethyl)-17-methyl-, (5alpha,6alpha)-
Brand Name:
Vulcanchem
CAS No.:
198273-90-4
VCID:
VC21293488
InChI:
InChI=1S/C18H21NO4/c1-19-5-4-18-11-2-3-13(21)17(18)23-16-14(18)9(7-12(11)19)6-10(8-20)15(16)22/h2-3,6,11-13,17,20-22H,4-5,7-8H2,1H3/t11-,12+,13-,17-,18-/m0/s1
SMILES:
CN1CCC23C4C1CC5=CC(=C(C(=C52)OC3C(C=C4)O)O)CO
Molecular Formula:
C18H21NO4
Molecular Weight:
315.4 g/mol
Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-2-(hydroxymethyl)-17-methyl-, (5alpha,6alpha)-
CAS No.: 198273-90-4
Cat. No.: VC21293488
Molecular Formula: C18H21NO4
Molecular Weight: 315.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 198273-90-4 |
|---|---|
| Molecular Formula | C18H21NO4 |
| Molecular Weight | 315.4 g/mol |
| IUPAC Name | (4R,4aR,7S,7aR,12bS)-10-(hydroxymethyl)-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7,9-diol |
| Standard InChI | InChI=1S/C18H21NO4/c1-19-5-4-18-11-2-3-13(21)17(18)23-16-14(18)9(7-12(11)19)6-10(8-20)15(16)22/h2-3,6,11-13,17,20-22H,4-5,7-8H2,1H3/t11-,12+,13-,17-,18-/m0/s1 |
| Standard InChI Key | KPTNEAFOTXBROR-DNJOTXNNSA-N |
| Isomeric SMILES | CN1CC[C@]23[C@@H]4[C@H]1CC5=CC(=C(C(=C52)O[C@H]3[C@H](C=C4)O)O)CO |
| SMILES | CN1CCC23C4C1CC5=CC(=C(C(=C52)OC3C(C=C4)O)O)CO |
| Canonical SMILES | CN1CCC23C4C1CC5=CC(=C(C(=C52)OC3C(C=C4)O)O)CO |
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